4-{[(Diethoxyphosphoryl)(phenyl)methyl]amino}-2-hydroxybenzoic acid

• CAS No.: 61676-71-9
• Molecular Formula: C18H22NO6P
• Molecular Weight: 379.3 g/mol
• IUPAC Name: 4-[[diethoxyphosphoryl(phenyl)methyl]amino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C18H22NO6P/c1-3-24-26(23,25-4-2)17(13-8-6-5-7-9-13)19-14-10-11-15(18(21)22)16(20)12-14/h5-12,17,19-20H,3-4H2,1-2H3,(H,21,22)
• InChI Key: LOORKKKKXCBVGT-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(C1=CC=CC=C1)NC2=CC(=C(C=C2)C(=O)O)O)OCC

Description

4-{[(Diethoxyphosphoryl)(phenyl)methyl]amino}-2-hydroxybenzoic acid is an organic compound that belongs to the class of phosphonic acid esters. These compounds have garnered significant interest due to their diverse applications in fields such as medicine, agriculture, and industrial chemistry . The compound features a unique structure with a diethoxyphosphoryl group, a phenyl group, and a hydroxybenzoic acid moiety, making it a multifunctional molecule with potential for various applications.

Preparation Methods

The synthesis of 4-{[(Diethoxyphosphoryl)(phenyl)methyl]amino}-2-hydroxybenzoic acid typically involves the reaction of appropriate starting materials under controlled conditions. One common synthetic route includes the reaction of 4-aminobenzoic acid with diethyl phosphite and benzaldehyde in the presence of a catalyst . The reaction conditions often involve heating the mixture to facilitate the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimization for yield and purity.

Chemical Reactions Analysis

4-{[(Diethoxyphosphoryl)(phenyl)methyl]amino}-2-hydroxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding phosphonic acid derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can participate in substitution reactions, where the diethoxyphosphoryl group can be replaced with other functional groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-{[(Diethoxyphosphoryl)(phenyl)methyl]amino}-2-hydroxybenzoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in biochemical studies to investigate enzyme interactions and metabolic pathways.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-{[(Diethoxyphosphoryl)(phenyl)methyl]amino}-2-hydroxybenzoic acid involves its interaction with specific molecular targets. The diethoxyphosphoryl group can interact with enzymes and proteins, potentially inhibiting their activity or altering their function. The phenyl group and hydroxybenzoic acid moiety can also contribute to the compound’s overall activity by interacting with various biological pathways .

Comparison with Similar Compounds

Similar compounds to 4-{[(Diethoxyphosphoryl)(phenyl)methyl]amino}-2-hydroxybenzoic acid include other phosphonic acid esters and amino-substituted benzoic acids. For example:

4-[(Butylamino)(diethoxyphosphoryl)methyl]phenylboronic acid: This compound has a similar structure but includes a boronic acid group instead of a hydroxybenzoic acid moiety.

4-[(Diethoxyphosphoryl)(4-nitroanilino)methyl]phenylboronic acid: . The uniqueness of this compound lies in its specific combination of functional groups, which can offer distinct reactivity and application potential compared to its analogs.